N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H18F2N6O2S/c1-21(2)13-18-12(19-14(20-13)22(3)4)8-17-25(23,24)9-5-6-10(15)11(16)7-9/h5-7,17H,8H2,1-4H3
• InChI Key: GEVMMSRQKGROTL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2=CC(=C(C=C2)F)F)N(C)C
• Molecular Formula: C14H18F2N6O2S
• Molecular Weight: 372.40 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C14H18F2N6O2S and its molecular weight is 372.39. The purity is usually 95%.
BenchChem offers high-quality N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicide Development and Environmental Impact

Herbicide Efficacy and Metabolism : This compound is structurally related to triflusulfuron methyl, a selective herbicide used in sugar beet cultivation. Research has shown that triflusulfuron methyl and its derivatives are effective in controlling broad-leaved weeds and grasses, with specific studies detailing their microbial metabolism and degradation pathways. For example, Dietrich, Reiser, and Stieglitz (1995) found that triflusulfuron methyl undergoes rapid microbial metabolism, leading to a mixture of sulfonylurea metabolites, indicating potential for environmental biodegradability (Dietrich, Reiser, & Stieglitz, 1995).

Chemical Synthesis and Material Science

Novel Compound Synthesis : The structural motif of the compound lends itself to the synthesis of novel materials and chemicals. For instance, Khodairy, Ali, and El-wassimy (2016) explored the use of similar sulfonylamide structures in synthesizing new triazepines, pyrimidines, and azoles, demonstrating the compound's relevance in creating new chemical entities with potential applications in material science and pharmaceuticals (Khodairy, Ali, & El-wassimy, 2016).

Biological Applications and Pharmaceutical Research

Antioxidant and Enzyme Inhibition : Compounds incorporating 1,3,5-triazine structures have been investigated for their antioxidant properties and ability to inhibit various enzymes. Lolak et al. (2020) studied benzenesulfonamides with 1,3,5-triazine moieties for their antioxidant effects and inhibition of acetylcholinesterase, butyrylcholinesterase, and tyrosinase, highlighting potential therapeutic applications in diseases like Alzheimer's and Parkinson's (Lolak et al., 2020).